Cas no 6343-74-4 (β-Naphthyl Stearate)

• Product Name: β-Naphthyl Stearate
• CAS No: 6343-74-4
• MF: C₂₈H₄₂O₂
• MW: 410.631888866425
• MDL: MFCD00051169
• CID: 513464
• PubChem ID: 80657
• Update Time: 2025-04-19

β-Naphthyl Stearate Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,2-naphthalenyl ester
• 2-Naphthyl stearate
• naphthalen-2-yl octadecanoate
• 2-NAPHTHOL, STEARATE
• LS-08321
• NS00035435
• Naphthalen-2-yl stearate
• AKOS015998302
• 2-naphthyl octadecanoate
• MFCD00051169
• 2-Naphthyl stearate, ~95%
• 2-Naphthylstearate
• ALBB-025072
• N-2500
• CS-0368311
• UNII-S82D4U42AT
• 2-NAPHTHALENYL OCTADECANOATE
• Octadecanoic acid, 2-naphthalenyl ester
• NSC49743
• NSC-49743
• DTXSID20212845
• S82D4U42AT
• NSC 49743
• DTXCID50135336
• 6343-74-4
• STEARIC ACID, 2-NAPHTHYL ESTER
• SCHEMBL5357930
• Octadecanoic acid 2-naphthyl ester
• EINECS 228-742-2
• beta-NAPHTHYL STEARATE
• β-Naphthyl Stearate

• MDL： MFCD00051169
• Inchi： 1S/C28H42O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-28(29)30-27-23-22-25-19-17-18-20-26(25)24-27/h17-20,22-24H,2-16,21H2,1H3
• InChI Key： JIMMXKUAHBEQPE-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2C=1)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 410.31800
• Monoisotopic Mass: 410.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.965
• Melting Point: 53-55℃
• Boiling Point: 522°C at 760 mmHg
• Flash Point: 158.2°C
• Refractive Index: 1.521
• PSA: 26.30000
• LogP: 9.00670
• Solubility: Not determined
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

β-Naphthyl Stearate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes